Cas no 56704-27-9 (4,5-dimethylpyridine-3-carbonitrile)

• Product Name: 4,5-dimethylpyridine-3-carbonitrile
• CAS No: 56704-27-9
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 1093656
• PubChem ID: 18177717
• Update Time: 2025-10-07

4,5-dimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethylnicotinonitrile
• 3-Cyano-4,5-dimethylpyridine
• 4,5-dimethylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,4,5-dimethyl
• 4,5-Dimethyl-nicotinsaeurenitril
• 5-Cyan-3,4-dimethyl-pyridin
• SCHEMBL3559922
• DTXSID00592596
• CS-0453644
• 56704-27-9
• AKOS022188320
• SB54387
• DB-082948

• Inchi： 1S/C8H8N2/c1-6-4-10-5-8(3-9)7(6)2/h4-5H,1-2H3
• InChI Key： JTBWXEKOJIOXBD-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C(C)=C(C=1)C

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 1.57008

Additional information on 4,5-dimethylpyridine-3-carbonitrile

4,5-Dimethylpyridine-3-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 56704-27-9, commonly referred to as 4,5-dimethylpyridine-3-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a unique substitution pattern that imparts distinct chemical and physical properties. The presence of a cyano group at the 3-position and dimethyl groups at the 4 and 5 positions creates a molecule with versatile applications and intriguing reactivity.

Recent studies have highlighted the importance of pyridine derivatives in various chemical transformations. The cyano group in 4,5-dimethylpyridine-3-carbonitrile acts as an electron-withdrawing group, which significantly influences the electronic properties of the molecule. This makes it an attractive candidate for use in catalysis, where its ability to stabilize transition states can enhance reaction efficiency. Additionally, the dimethyl substitution at the 4 and 5 positions provides steric bulk, which can modulate reactivity and selectivity in synthetic processes.

One of the most promising applications of 4,5-dimethylpyridine-3-carbonitrile lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents and advanced materials. For instance, recent work has demonstrated its utility in the synthesis of bioactive compounds with potential anticancer and antimicrobial properties.

The synthesis of 4,5-dimethylpyridine-3-carbonitrile has also been a topic of interest. Traditional methods involve multi-step processes that often require harsh conditions. However, advancements in catalytic chemistry have enabled more efficient and environmentally friendly routes to this compound. For example, transition-metal-catalyzed cyclization reactions have emerged as powerful tools for constructing the pyridine ring with high precision.

In terms of physical properties, 4,5-dimethylpyridine-3-carbonitrile exhibits a melting point of approximately 120°C and is sparingly soluble in common organic solvents. Its thermal stability makes it suitable for high-temperature applications, such as in polymerization reactions or as a stabilizer in industrial processes.

From an environmental perspective, understanding the fate and behavior of 4,5-dimethylpyridine-3-carbonitrile in natural systems is crucial. Recent toxicological studies have shown that while it exhibits moderate toxicity to aquatic organisms, its persistence in the environment is relatively low due to microbial degradation pathways. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 4,5-dimethylpyridine-3-carbonitrile (CAS No. 56704-27-9) is a versatile and intriguing molecule with a wide range of applications across various scientific disciplines. Its unique combination of electronic and steric properties makes it an invaluable tool for researchers seeking to push the boundaries of organic synthesis and materials science. As ongoing research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in both academic and industrial settings.